Cas no 62108-16-1 (4-Methylindoline)

• Product Name: 4-Methylindoline
• CAS No: 62108-16-1
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD08437632
• CID: 956164
• Update Time: 2025-06-13

4-Methylindoline Chemical and Physical Properties

Names and Identifiers

• 4-Methylindoline
• 1H-INDOLE,2,3-DIHYDRO-4-METHYL-
• 4-iodo-2,3-dihydro-1h-indole
• 4-Methyl-2,3-dihydro-1H-indole
• 1H-Indole,2,3-dihydro-4-Methyl
• 2,3-dihydro-4-methyl-1H-indole
• 4-Iodoindoline
• 4-METHYL-2,3-DIHYDRO-1H-INDOLE HYDROCHLORIDE
• 4-Methyl-indolin
• 1H-Indole, 2,3-dihydro-4-methyl-
• BSRIUSPUGCAPHE-UHFFFAOYSA-N
• 4-methyl-indoline
• 4-Methylindoline #
• 2,3-Dihydro-4-methylindole
• TRA0074941
• MB06155
• AM804145
• SY019161

• MDL： MFCD08437632
• Inchi： 1S/C9H11N/c1-7-3-2-4-9-8(7)5-6-10-9/h2-4,10H,5-6H2,1H3
• InChI Key： BSRIUSPUGCAPHE-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C)C=2CC1

Computed Properties

• Exact Mass: 133.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 300.6℃ at 760 mmHg
• PSA: 12.03000
• LogP: 2.10100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-Methylindoline

Comprehensive Overview of 4-Methylindoline (CAS No. 62108-16-1): Properties, Applications, and Industry Insights

4-Methylindoline (CAS No. 62108-16-1) is a heterocyclic organic compound belonging to the indoline class, characterized by a fused benzene and pyrrolidine ring system with a methyl substituent at the 4-position. This structural motif grants it unique chemical and physical properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty materials. The growing demand for indoline derivatives in drug discovery and organic synthesis has propelled research into 4-Methylindoline synthesis and its functionalization.

In recent years, 4-Methylindoline has gained attention due to its role in developing bioactive molecules and photocatalysts. Researchers are exploring its potential in sustainable chemistry, aligning with global trends toward greener synthetic methods. Questions like "How is 4-Methylindoline used in medicinal chemistry?" or "What are the industrial applications of CAS 62108-16-1?" reflect rising interest in its versatility. The compound’s stability and reactivity also make it a candidate for advanced material design, particularly in organic electronics and catalysis.

The synthesis of 4-Methylindoline typically involves hydrogenation or reduction of corresponding indole precursors, followed by selective methylation. Innovations in catalytic hydrogenation and microwave-assisted synthesis have improved yields and reduced environmental impact, addressing the industry’s shift toward green chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity assessment, ensuring compliance with pharmaceutical-grade standards.

From a commercial perspective, CAS 62108-16-1 is supplied by specialty chemical manufacturers catering to R&D and large-scale production. Pricing trends for 4-Methylindoline suppliers fluctuate based on raw material availability and regulatory changes. Searches for "buy 4-Methylindoline high purity" or "CAS 62108-16-1 technical data sheet" highlight procurement priorities among chemists and procurement specialists.

Future prospects for 4-Methylindoline include its integration into drug delivery systems and functional polymers. Collaborative studies between academia and industry aim to unlock novel applications, such as chiral auxiliaries in asymmetric synthesis. As sustainability becomes a focal point, biocatalytic routes for producing indoline derivatives may emerge as a competitive alternative to traditional methods.

In summary, 4-Methylindoline (CAS No. 62108-16-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across diverse fields—from pharmaceutical intermediates to material science—ensures its continued relevance. For researchers and industry professionals, understanding its synthesis, applications, and market dynamics is essential to leveraging its full potential.